Cas no 79356-38-0 (Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI))

• Product Name: Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI)
• CAS No: 79356-38-0
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 554838
• PubChem ID: 11861756
• Update Time: 2025-04-19

Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI)
• (1R,2S,3R,4S,6R)-5-Oxotricyclo[2.2.1.0^2,6]heptane-3-carboxylic acid
• (-)-3-Menthyloxymethylchlorid
• (+)-chloromethyl menthyl ester
• (+)-Chloromethyl menthyl ether ee
• (+)-chloromethyl-menthyl-ether
• (1R,2S,4R,6S,7R)-(+)-3-oxotricyclo< 2,2,1,02,6> heptane-7-carboxy
• (1R,2S,4S)-2-(CHLOROMETHYLOXY)-1-ISOPROPYL-4-METHYLCYCLOHEXANE
• (1S,2R,4S)-2-(chloromethyloxy)-1-isopropyl-4-methylcyclohexane
• (1S,2R,4S,6R,7S)-(-)-3-oxotricyclo[2,2,1,02,6]heptane-7-carboxylic acid
• Norticyclan-3-on-anti-5-carbonsaeure
• starbld0031903
• Rel-(1R,2S,3R,4S,6R)-5-oxotricyclo[2.2.1.02,6]heptane-3-carboxylic acid
• 79356-38-0

• Inchi： 1S/C8H8O3/c9-7-3-1-2-4(5(2)7)6(3)8(10)11/h2-6H,1H2,(H,10,11)/t2-,3+,4+,5-,6+/m1/s1
• InChI Key： YUOZAHBGIJALKD-PHYPRBDBSA-N
• SMILES： O=C1[C@H]2C[C@H]3[C@@H]1[C@H]3[C@H]2C(=O)O

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: -0.3